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How to Assess Carryover in LC-MS/MS Methods

Carryover occurs when a sample is contaminated by a residual analyte from a previous injection. The table

below summarizes the core concepts and recommendations based on current scientific literature.

Aspect Description & Purpose Key Recommendations

General Principle
[1]

Evaluate if analyte residue from a high-
concentration sample artificially

increases the result of a subsequent
sample. Move beyond simple pass/fail

to a risk-based assessment.

Establish a risk threshold; identify "at
risk" samples for re-analysis.

Assessment
Method [2] [3]

Inject a blank sample immediately after

a high-concentration standard (e.g., the
Upper Limit of Quantification, ULOQ).

Use a blank plasma sample or a

miscible solvent (e.g., acetonitrile-
water mixture).

Acceptance
Criterion [1] [3]

The response in the blank should not
interfere with the accuracy of the Lower

Limit of Quantification (LLOQ).

Peak area in blank ≤ 20% of the LLOQ
peak area. In some methods, no

carryover should be detectable [3].
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Aspect Description & Purpose Key Recommendations

Troubleshooting If carryover is above the threshold, the
source must be identified and reduced.

Common fixes: improve autosampler
washing procedure, use a different

injection needle, modify mobile phase,
or passivate the LC system.

The following workflow visualizes the process for investigating and resolving carryover in an analytical run:
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Start Carryover Assessment

Inject High Concentration
Sample (e.g., ULOQ)

Inject Blank Solvent
or Matrix

Measure Analyte
Response in Blank

Is Response ≤20%
of LLOQ?

Carryover Acceptable
Proceed with Analysis

 Yes

Carryover Unacceptable
Initiate Troubleshooting

 No

Identify Source of Carryover

Implement Remediation

Re-assess Carryover
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Vistusertib-Specific Experimental Protocol

For the specific LC-MS/MS method quantifying vistusertib in human plasma, here are the key experimental

details and the reported carryover assessment.

Chromatography & Mass Spectrometry Conditions [2]:

Column: Waters Acquity UPLC BEH C18 (2.1×50 mm, 1.7 µm)
Mobile Phase: Acetonitrile-water-formic acid (30:70:0.1, v/v/v)

Elution: Isocratic
Flow Rate: 0.15 mL/min

Run Time: 3 minutes
Mass Spectrometer: SCIEX 4500 triple quadrupole

Ionization Mode: Positive electrospray ionization (ESI+)
MRM Transition: m/z 463.1 → 405.1

Sample Preparation [2]:

Use a 50 µL aliquot of plasma.
Precipitate proteins by adding 200 µL of acetonitrile containing the internal standard (AZD8055 at 50

ng/mL).
Vortex-mix the sample.

Centrifuge at 1200 × g for 10 minutes at ambient temperature.
Transfer 200 µL of the supernatant to an autosampler vial for injection.

Carryover Assessment in the Validated Method [2]: The method validation specifically included

carryover as a parameter. The authors reported that the autosampler needle was washed with 800 µL of

50% acetonitrile after each injection to minimize residue. Following this protocol, the validated method

for vistusertib demonstrated that no significant carryover was observed [2].

Troubleshooting FAQs for Your Support Center

Q1: The carryover in my vistusertib method is above 20% of the LLOQ. What should I do?
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First, replicate the established protocol: Ensure you are using the post-injection needle wash as

specified: 800 µL of 50% acetonitrile [2].
If carryover persists, investigate the autosampler. Check for potential issues with the injection

syringe, needle seat, or the loop. A more aggressive needle wash solvent (e.g., a higher ratio of
organic solvent) can be tested.

Passivate the LC system: Soaking the autosampler parts and replacing standard stainless-steel
tubing with PEEK tubing can reduce adsorption for some analytes.

Q2: How can I manage carryover if I cannot eliminate it completely? A practical approach is to

implement a risk-based sample run order.

Sequence samples strategically: Avoid placing a low-concentration sample (or a blank)

immediately after a very high-concentration sample.
Use QC samples to monitor: Inject a blank after your highest calibration standard and high-level

Quality Control (QC) sample during your validation and routine runs to continuously monitor
carryover.

Flag "at-risk" values: As suggested in the literature, you can establish a threshold. Any sample
result that is flagged as potentially affected by the high concentration of its predecessor can be re-

injected to confirm its accuracy [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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